Cas no 26487-92-3 (2-Butanone,3-(triphenylphosphoranylidene)-)
26487-92-3 structure
Product Name:2-Butanone,3-(triphenylphosphoranylidene)-
CAS No:26487-92-3
MF:C22H21OP
MW:332.375306844711
CID:286770
PubChem ID:301922
Update Time:2025-04-19
2-Butanone,3-(triphenylphosphoranylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,3-(triphenylphosphoranylidene)-
- 3-(triphenyl-λ<sup>5</sup>-phosphanylidene)butan-2-one
- (1-acetylethylidene)triphenylphosphorane
- 3-(triphenyl-lambda5-phosphanylidene)butan-2-one
- 3-(triphenylphosphoranylidene)butan-2-one
- 3-triphenylphosphanylidene-butan-2-one
- AC1L6ZGI
- NSC180957
- 3-triphenylphosphoranylidenebutan-2-one
- SCHEMBL3995747
- JDYOMWDXAAPCEE-UHFFFAOYSA-N
- NSC-180957
- DTXSID90306886
- 26487-92-3
- 3-(Triphenyl-lambda~5~-phosphanylidene)butan-2-one
-
- Inchi: 1S/C22H21OP/c1-18(23)19(2)24(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,1-2H3
- InChI Key: JDYOMWDXAAPCEE-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(C)=O)C
Computed Properties
- Exact Mass: 332.13313
- Monoisotopic Mass: 332.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.13
- Boiling Point: 484.9°C at 760 mmHg
- Flash Point: 247°C
- Refractive Index: 1.601
- PSA: 17.07
- LogP: 3.76180
2-Butanone,3-(triphenylphosphoranylidene)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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